5-amino-1H-pyrazole-1-carboxamide

• CAS No.: 77668-01-0
• Molecular Formula: C4H6N4O
• Molecular Weight: 126.12 g/mol
• IUPAC Name: 5-aminopyrazole-1-carboxamide
• InChI: InChI=1S/C4H6N4O/c5-3-1-2-7-8(3)4(6)9/h1-2H,5H2,(H2,6,9)
• InChI Key: VRPPZHIIDWDZNI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1)C(=O)N)N

Description

5-amino-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C4H6N4O and its molecular weight is 126.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.0 g of the product of Example 13 in 50 ml of ethyl alcohol containing 3.0 ml of triethylamine is heated at reflux for 4 hours then concentrated in vacuo to a residue which is stirred with cold water. The resulting solid is filtered, washed with additional cold water and dried to give 4.0 g of the desired product as a yellow crystalline solid. M+H=127.